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Compound of Interest

Compound Name: 1,2-Bis(4-bromophenyl)hydrazine

Cat. No.: B3049190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Bis(4-
bromophenyl)hydrazine, a symmetrical diarylhydrazine derivative. The document details its

commercial availability, physicochemical properties, and insights into its synthesis, compiled for

researchers and professionals in drug development and organic synthesis.

Commercial Availability
1,2-Bis(4-bromophenyl)hydrazine (CAS No. 19717-43-2) is available as a research chemical

from various specialized suppliers. While not as commonly stocked as its mono-substituted

counterpart, (4-bromophenyl)hydrazine, it can be procured in quantities suitable for laboratory

and research applications.

Table 1: Commercial Suppliers of 1,2-Bis(4-bromophenyl)hydrazine
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Supplier Product Number Purity Availability

BLD Pharm BD01221556 Not specified Inquire

Chemsigma 2427471 Not specified Inquire

CookeChem --- 95% Inquire

CymitQuimica IN-DA002AN2 95% Inquire

Benchchem B178648 Not specified Inquire

Physicochemical Properties
1,2-Bis(4-bromophenyl)hydrazine is a solid at room temperature. Its structure, featuring two

bromophenyl groups attached to a hydrazine linker, imparts specific chemical characteristics

relevant to its use in synthesis and potential biological applications.

Table 2: Physicochemical Data of 1,2-Bis(4-bromophenyl)hydrazine

Property Value Source

CAS Number 19717-43-2 PubChem[1]

Molecular Formula C₁₂H₁₀Br₂N₂ PubChem[1]

Molecular Weight 342.03 g/mol PubChem[1]

Appearance Solid (predicted) ---

Melting Point Not available ---

Boiling Point Not available ---

Solubility Not available ---

Synthesis
A definitive, detailed experimental protocol for the synthesis of 1,2-Bis(4-
bromophenyl)hydrazine is not readily available in peer-reviewed literature, distinguishing it
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from the well-documented synthesis of (4-bromophenyl)hydrazine.[2][3][4] However, general

principles of organic synthesis suggest a potential pathway.

The synthesis of symmetrical diarylhydrazines can often be achieved through the coupling of

the corresponding aryl precursors. A plausible synthetic route could involve the oxidation of a 4-

bromoaniline derivative or a related nitrogen-containing precursor. The logical workflow for

such a synthesis is outlined below.

Plausible Synthesis Workflow

Starting Material
(e.g., 4-Bromoaniline derivative)

Oxidative Coupling Reaction
Reagents

Intermediate Species Purification
(e.g., Crystallization, Chromatography) 1,2-Bis(4-bromophenyl)hydrazine
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Caption: Plausible synthetic workflow for 1,2-Bis(4-bromophenyl)hydrazine.

Potential Applications and Research Directions
While specific biological activities or signaling pathway involvements for 1,2-Bis(4-
bromophenyl)hydrazine are not extensively documented, the broader class of hydrazine

derivatives is known for a wide range of biological activities.[5] Hydrazones, which can be

synthesized from hydrazines, are known to possess anticonvulsant, antimicrobial, and

antitumor properties.[6]

The structure of 1,2-Bis(4-bromophenyl)hydrazine makes it a candidate for investigation in

several areas:

Precursor in Heterocyclic Synthesis: The hydrazine moiety is a key building block for the

synthesis of various nitrogen-containing heterocyclic compounds, which are prevalent in

pharmaceuticals.[7][8]

Ligand in Coordination Chemistry: The nitrogen atoms can act as coordination sites for metal

ions, making it a potential ligand for the synthesis of novel metal complexes with catalytic or

material science applications.
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Fragment in Drug Discovery: The bromophenyl groups offer sites for further functionalization,

allowing for the generation of a library of derivatives for screening in drug discovery

programs.

The logical relationship for exploring the utility of this compound is depicted in the following

diagram.

Research and Development Workflow

1,2-Bis(4-bromophenyl)hydrazine
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Caption: Workflow for exploring applications of 1,2-Bis(4-bromophenyl)hydrazine.

Conclusion
1,2-Bis(4-bromophenyl)hydrazine is a commercially available symmetrical diarylhydrazine

with potential for applications in organic synthesis and medicinal chemistry. While detailed

experimental data and specific biological activities are yet to be extensively reported, its

structural features suggest it as a valuable starting material for the synthesis of novel

heterocyclic compounds and other functional molecules. Further research into the synthesis

and applications of this compound is warranted to fully explore its scientific potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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